Cas no 5165-35-5 (2H-Pyrrole, 5-ethyl-3,4-dihydro-2,2-dimethyl-, 1-oxide)

• Product Name: 2H-Pyrrole, 5-ethyl-3,4-dihydro-2,2-dimethyl-, 1-oxide
• CAS No: 5165-35-5
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 361734
• PubChem ID: 11228852
• Update Time: 2025-04-19

2H-Pyrrole, 5-ethyl-3,4-dihydro-2,2-dimethyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrole, 5-ethyl-3,4-dihydro-2,2-dimethyl-, 1-oxide
• 5-ethyl-2,2-dimethyl-1-oxido-3,4-dihydropyrrol-1-ium
• 5165-35-5
• DTXSID70459344

• Inchi： 1S/C8H15NO/c1-4-7-5-6-8(2,3)9(7)10/h4-6H2,1-3H3
• InChI Key： UZYYAOBHHHMPQR-UHFFFAOYSA-N
• SMILES： [O-][N+]1=C(CC)CCC1(C)C

Computed Properties

• Exact Mass: 141.11545
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 28.8Ų

Experimental Properties

• PSA: 26.07